Cas no 1521070-25-6 (1-(tert-butoxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1521070-25-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6171734
• PubChem ID: 83764032
• Update Time: 2024-01-12

1-(tert-butoxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• EN300-12724489
• 1-(tert-Butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 1521070-25-6

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-7-11(14(18)19)12-9-10(21-4)5-6-13(12)17/h5-6,9,11H,7-8H2,1-4H3,(H,18,19)
• InChI Key： KLHZJJFXWSNWFI-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2C(C(=O)O)CC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids